Cas no 2228863-68-9 (5-bromo-1-(but-3-yn-2-yl)-2,3-dimethoxybenzene)

• Product Name: 5-bromo-1-(but-3-yn-2-yl)-2,3-dimethoxybenzene
• CAS No: 2228863-68-9
• MF: C₁₂H₁₃BrO₂
• MW: 269.134423017502
• CID: 6571408
• PubChem ID: 165705840
• Update Time: 2025-10-30

5-bromo-1-(but-3-yn-2-yl)-2,3-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-(but-3-yn-2-yl)-2,3-dimethoxybenzene
• 2228863-68-9
• EN300-1925845

• Inchi： 1S/C12H13BrO2/c1-5-8(2)10-6-9(13)7-11(14-3)12(10)15-4/h1,6-8H,2-4H3
• InChI Key： SVRJLLWTKNUTNJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C(C#C)C)OC)OC

Computed Properties

• Exact Mass: 268.00989g/mol
• Monoisotopic Mass: 268.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 18.5Ų

Additional information on 5-bromo-1-(but-3-yn-2-yl)-2,3-dimethoxybenzene

Introduction to 5-bromo-1-(but-3-yn-2-yl)-2,3-dimethoxybenzene (CAS No. 2228863-68-9)

5-bromo-1-(but-3-yn-2-yl)-2,3-dimethoxybenzene, with the CAS number 2228863-68-9, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its bromine substitution, alkyne functionality, and dimethoxy groups, which collectively contribute to its reactivity and versatility.

The molecular formula of 5-bromo-1-(but-3-yn-2-yl)-2,3-dimethoxybenzene is C₁₃H₁₄BrO₂, and it has a molecular weight of approximately 270.15 g/mol. The compound's structure includes a bromine atom at the 5-position of the benzene ring, a but-3-yn-2-yl group attached to the 1-position, and two methoxy groups at the 2 and 3 positions. These functional groups provide a rich array of chemical handles for further derivatization and functionalization.

In the realm of pharmaceutical research, 5-bromo-1-(but-3-yn-2-yl)-2,3-dimethoxybenzene has been explored for its potential as an intermediate in the synthesis of bioactive molecules. The bromine atom can serve as a leaving group in substitution reactions, while the alkyne functionality can participate in click chemistry reactions, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), which is widely used in drug discovery and development. The dimethoxy groups can enhance solubility and stability, making this compound a valuable starting material for the synthesis of novel therapeutic agents.

Recent studies have highlighted the importance of 5-bromo-1-(but-3-yn-2-yl)-2,3-dimethoxybenzene in the development of targeted drug delivery systems. For instance, researchers at the University of California have utilized this compound as a building block for constructing multifunctional nanoparticles designed to deliver drugs directly to cancer cells. The alkyne group allows for the attachment of targeting ligands via CuAAC reactions, while the bromine atom can be replaced with other functional groups to fine-tune the properties of the final product.

In materials science, 5-bromo-1-(but-3-yn-2-yl)-2,3-dimethoxybenzene has shown promise as a precursor for synthesizing advanced polymers and organic semiconductors. The presence of multiple reactive sites enables the creation of complex molecular architectures with tailored electronic and mechanical properties. For example, scientists at Stanford University have reported the use of this compound in the synthesis of conjugated polymers with enhanced photovoltaic performance. The dimethoxy groups improve processability and film formation, while the alkyne functionality facilitates cross-linking reactions that enhance material stability.

The synthesis of 5-bromo-1-(but-3-yn-2-yl)-2,3-dimethoxybenzene typically involves several steps. One common approach is to start with 1-bromo-4-methylbenzene and undergo sequential reactions to introduce the dimethoxy groups and the butynyl moiety. Advanced synthetic methods, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to achieve high yields and purity levels. These methods not only streamline the synthesis process but also reduce environmental impact by minimizing waste generation.

The physical properties of 5-bromo-1-(but-3-yinl)-2,3-dimethoxybenzene, including its melting point (approximately 70°C) and boiling point (around 150°C at reduced pressure), make it suitable for various chemical processes. Its solubility in common organic solvents like dichloromethane and ethanol facilitates its use in solution-phase reactions. Additionally, its stability under standard laboratory conditions ensures that it can be stored and handled safely.

In conclusion, 5-bromo-1-(but-3-yinl)-2,3-dimethoxybenzene (CAS No. 2228863-68-9) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique chemical structure provides multiple reactive sites that can be exploited for various applications, from drug discovery to advanced material development. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern chemistry.